Cas no 213617-52-8 (2-Propenal,3-(3-fluorophenyl)-,(2Z)-(9CI))
213617-52-8 structure
Product Name:2-Propenal,3-(3-fluorophenyl)-,(2Z)-(9CI)
CAS No:213617-52-8
MF:C9H7FO
MW:150.149686098099
CID:242718
Update Time:2023-03-30
2-Propenal,3-(3-fluorophenyl)-,(2Z)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Propenal,3-(3-fluorophenyl)-, (2Z)-
- 2-Propenal,3-(3-fluorophenyl)-,(2Z)-(9CI)
- 2-Propenal, 3-(3-fluorophenyl)-, (2Z)-
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- Inchi: 1S/C9H7FO/c10-9-5-1-3-8(7-9)4-2-6-11/h1-7H/b4-2-
- InChI Key: DWPBUTPTXDAJJX-RQOWECAXSA-N
- SMILES: C(=O)/C=C\C1=CC=CC(F)=C1
Computed Properties
- Exact Mass: 150.048
- Monoisotopic Mass: 150.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 17.1A^2
2-Propenal,3-(3-fluorophenyl)-,(2Z)-(9CI) Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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